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Compound of Interest

Compound Name: 2-(2-Azepanyl)phenyl methyl ether

CAS No.: 383129-03-1

Cat. No.: B11895659

Get Quote

Executive Summary
2-(2-Azepanyl)phenyl methyl ether (CAS: 1177280-96-4, as acetate) is a bicyclic organic

compound featuring a seven-membered azepane ring substituted at the C2 position with an

ortho-methoxyphenyl group. Structurally, it belongs to the class of 2-arylazepanes, a scaffold of

significant interest in drug discovery due to its resemblance to psychoactive phenethylamines

and dissociative arylcyclohexylamines.

This guide provides a comprehensive analysis of its physicochemical properties, synthetic

pathways, and pharmacological relevance, serving as a foundational resource for its

application in lead optimization and structure-activity relationship (SAR) studies.

Chemical Identity and Structure
The molecule consists of a flexible azepane ring attached to a rigid anisole (methoxybenzene)

moiety. The "2-(2-Azepanyl)" nomenclature indicates that the azepane ring is connected via its

C2 carbon to the ortho position of the phenyl ring, creating a chiral center at the point of

attachment.
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Property Detail

IUPAC Name 2-(2-Methoxyphenyl)azepane

Common Synonyms
2-(2-Azepanyl)phenyl methyl ether; o-Anisyl-2-

azepane

CAS Number
1177280-96-4 (Acetic acid salt); 383130-04-9

(Free base generic/related)

Molecular Formula C₁₃H₁₉NO (Free base)

Molecular Weight
205.30 g/mol (Free base); 265.35 g/mol

(Acetate salt)

Chirality

The C2 position of the azepane ring is a

stereocenter. Commercial samples are typically

racemic (±).

Structural Analysis
The steric bulk of the seven-membered ring, combined with the ortho-methoxy group, forces

the molecule into a specific conformation that mimics the pharmacophore of several NMDA

receptor antagonists. The methoxy group acts as a hydrogen bond acceptor, potentially

influencing binding affinity in CNS targets.

Physicochemical Properties[1][2]
Understanding the physical behavior of 2-(2-methoxyphenyl)azepane is critical for formulation

and assay development.
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Parameter
Value
(Predicted/Experimental)

Relevance

LogP 2.8 – 3.2

Lipophilic; suggests high

blood-brain barrier (BBB)

permeability.

pKa ~9.8 (Secondary Amine)

Exists predominantly as a

cation at physiological pH

(7.4).

Solubility High in DMSO, Ethanol, DCM
Suitable for organic synthesis

and stock solution preparation.

Appearance
Viscous oil (Free base); Solid

(Salt)

Free base is prone to

oxidation; store as salt at

-20°C.

Synthesis and Production Protocols
The synthesis of 2-arylazepanes presents a challenge due to the ring strain and conformational

flexibility of the seven-membered ring. The most robust method involves the addition of an

organometallic reagent to a cyclic imine.

Core Synthetic Pathway: Grignard Addition to Cyclic
Imine
This protocol utilizes the reactivity of a cyclic imine (1-azacyclohept-1-ene) with a lithiated

anisole or Grignard reagent.

Reagents:
Precursor A: 2-Bromoanisole

Precursor B: 3,4,5,6-Tetrahydro-2H-azepine (Cyclic Imine) or N-Boc-2-methoxypyrrolidine

(for ring expansion, alternative route).

Catalyst/Solvent: Magnesium turnings, THF (anhydrous), Diethyl ether.
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Step-by-Step Methodology:
Preparation of Grignard Reagent:

Activate magnesium turnings (1.1 eq) with iodine in dry THF under nitrogen.

Add 2-bromoanisole (1.0 eq) dropwise to maintain a gentle reflux. Stir for 1 hour to form 2-

methoxyphenylmagnesium bromide.

Imine Addition:

Cool the Grignard solution to 0°C.

Add a solution of 3,4,5,6-tetrahydro-2H-azepine (1.0 eq) in THF dropwise.

Note: The cyclic imine is often generated in situ from N-chlorozepane or by oxidation of

azepane to avoid polymerization.

Hydrolysis and Workup:

Allow the mixture to warm to room temperature and stir for 4-6 hours.

Quench with saturated NH₄Cl solution.

Extract with Ethyl Acetate (3x). Dry organic layer over Na₂SO₄ and concentrate.

Purification:

The crude oil is purified via flash column chromatography (Silica gel, DCM:MeOH:NH₃

95:5:1) to yield the racemic free base.

Convert to acetate salt by treating with equimolar acetic acid in diethyl ether.

Visualization of Synthesis Pathway
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Figure 1: Synthetic route for 2-(2-Methoxyphenyl)azepane via Grignard addition to a cyclic

imine.

Pharmacological Applications and Mechanism
While often sold as a chemical standard, 2-(2-methoxyphenyl)azepane possesses significant

pharmacological potential as a structural probe for CNS receptors.

Structure-Activity Relationship (SAR)
The molecule serves as a ring-expanded analog of 2-(2-methoxyphenyl)piperidine. In medicinal

chemistry, expanding the nitrogen ring from 6 (piperidine) to 7 (azepane) alters the

conformational landscape, often affecting selectivity between receptor subtypes.

NMDA Receptor Antagonism: The ortho-methoxy phenyl motif is a critical feature in high-

affinity NMDA antagonists (e.g., Methoxetamine). The azepane ring provides the necessary

lipophilic bulk to occupy the channel pore.

Monoamine Transporters: 2-Arylazepanes have been investigated as inhibitors of

norepinephrine and serotonin reuptake.

Research Use Cases
Fragment-Based Drug Design: Used as a fragment to explore the "hydrophobic pocket" of

GPCRs.

Metabolite Standards: Acts as a reference standard for the metabolism of larger tricyclic

antidepressants or azepine-containing drugs.
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Dissociative Anesthetic Research: Investigated for potential dissociative effects due to

structural homology with phencyclidine (PCP) derivatives, albeit with distinct binding kinetics.

Safety and Handling
Warning: As a bioactive amine, this compound should be treated as a potential CNS

depressant and irritant.

Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral/Inhalation - Predicted).

Storage: Hygroscopic. Store at -20°C under inert atmosphere (Argon/Nitrogen).

Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11895659/docs#2-2-azepanyl-phenyl-methyl-ether-
chemical-profile-and-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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